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Compound of Interest

Compound Name: Benzoguanamine

Cat. No.: B160333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the health and safety

considerations for Benzoguanamine (CAS No. 91-76-9). It is intended to serve as a critical

resource for researchers, scientists, and drug development professionals who handle or are

exposed to this compound. This document consolidates key toxicological data, outlines safe

handling and emergency procedures, and details the methodologies of pertinent safety

assessment studies. All quantitative data is presented in tabular format for clarity and

comparative analysis. Furthermore, this guide includes mandatory visualizations of

experimental workflows and logical relationships to enhance understanding of the safety

assessment process.

Chemical and Physical Properties
Benzoguanamine, with the chemical name 6-Phenyl-1,3,5-triazine-2,4-diamine, is a white

crystalline solid.[1][2] A summary of its key physical and chemical properties is provided in

Table 1. Understanding these properties is fundamental to assessing its behavior in various

experimental and environmental conditions.

Table 1: Physical and Chemical Properties of Benzoguanamine
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Property Value Reference(s)

Molecular Formula C₉H₉N₅ [3][4]

Molecular Weight 187.20 g/mol [1]

Appearance White crystalline powder/solid [3][4][5]

Melting Point 219 - 221 °C [3]

Boiling Point > 350 °C [5]

Density 1.42 g/cm³ at 15 °C [5]

Water Solubility 320 mg/L at 25 °C [6]

log Pow (Octanol-Water

Partition Coefficient)
1.36 - 1.41 at 25 °C [5]

Vapor Pressure < 0 Pa at 100 °C [5]

pH
6.5 (0.3 g/L aqueous solution

at 20 °C)
[3]

Hazard Identification and Classification
Benzoguanamine is classified as harmful if swallowed and is harmful to aquatic life with long-

lasting effects.[3][5][7] The Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals provides the following hazard statements for Benzoguanamine:

H302: Harmful if swallowed.[3][5]

H412: Harmful to aquatic life with long lasting effects.[3][5]

Some sources also indicate that it may cause harm to the unborn child and may cause harm to

breast-fed children.

Toxicology Profile
The toxicological profile of Benzoguanamine has been evaluated through various studies,

primarily following OECD guidelines. A summary of the key toxicological endpoints is presented
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in Table 2.

Table 2: Summary of Toxicological Data for Benzoguanamine
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Endpoint Species Route Value Guideline
Reference(s
)

Acute Oral

Toxicity

(LD50)

Rabbit Oral 1470 mg/kg - [3]

Acute Oral

Toxicity

(LD50)

Rat (male) Oral 933 mg/kg
OECD TG

401
[8]

Acute Oral

Toxicity

(LD50)

Rat (female) Oral 1231 mg/kg
OECD TG

401
[8]

Acute

Inhalation

Toxicity

(LC50)

Rat
Inhalation

(4h)
2.932 mg/L

OECD TG

403
[8]

Skin

Irritation/Corr

osion

Rabbit Dermal Not irritating
OECD TG

404
[8]

Eye

Irritation/Corr

osion

Rabbit Ocular
Mildly

irritating
- [8]

Skin

Sensitization
- -

No data

available
- [8]

Genotoxicity

(Ames Test)

S.

typhimurium
In vitro

Not

mutagenic

OECD TG

471 & 472
[9]

Genotoxicity

(Chromosom

e Aberration)

Chinese

Hamster

Lung Cells

In vitro Negative - [3]

Carcinogenici

ty
Rat, Mouse Oral (in diet) Inactive - [10]
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Reproductive/

Development

al Toxicity

(NOAEL)

Rat Oral (gavage) 20 mg/kg/day
OECD TG

422
[8]

Sub-chronic

Oral Toxicity

(NOAEL)

Rat Oral (feeding) 19 mg/kg/day
OECD TG

408
[8]

Experimental Protocols
Detailed experimental protocols for the specific studies conducted on Benzoguanamine are

not publicly available. However, the methodologies generally follow the OECD Guidelines for

the Testing of Chemicals. The following sections provide a summary of the procedures outlined

in these guidelines.

Acute Oral Toxicity (OECD Guideline 401)
This test provides information on health hazards likely to arise from a single oral exposure to a

substance.[3]

Test Animals: Typically young adult rats of a commonly used laboratory strain.[3] At least 5

animals of the same sex are used for each dose level.[3]

Administration of Test Substance: The substance is administered orally by gavage in

graduated doses to several groups of animals, with one dose per group.[3] The substance is

usually dissolved or suspended in a suitable vehicle, such as water or corn oil.[3] The

volume administered should not exceed 1 mL/100 g body weight for rodents.[3]

Observations: Animals are observed for mortality, signs of toxicity (e.g., changes in skin, fur,

eyes, and behavior), and body weight changes for at least 14 days.[3]

Pathology: A gross necropsy is performed on all animals at the end of the study.[3]
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OECD 401: Acute Oral Toxicity Workflow

Animal Acclimatization
(Young Adult Rats)

Fasting
(Food withheld overnight)

 Oral Gavage Dosing
(Graduated doses, single administration)

 Observation Period
(14 days for mortality, clinical signs, body weight)

 Gross Necropsy
(All animals)

 Data Analysis
(LD50 Calculation)

 

Click to download full resolution via product page

Workflow for OECD Guideline 401 Acute Oral Toxicity Test.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test assesses the potential of a substance to cause irritation or corrosion to the skin.[4]

Test Animals: Albino rabbits are the preferred species.[4]

Application of Test Substance: A single dose of 0.5 g of the solid substance, moistened with

a small amount of a suitable vehicle, is applied to a small area of shaved skin (approximately

6 cm²) and covered with a gauze patch and non-irritating tape.[4]

Exposure Duration: The exposure period is typically 4 hours.[4]

Observations: The skin is examined for erythema (redness) and edema (swelling) at 60

minutes, and then at 24, 48, and 72 hours after patch removal.[4] Observations may

continue for up to 14 days to assess the reversibility of any effects.[4]

Scoring: Dermal reactions are scored according to a standardized grading system.

OECD 404: Dermal Irritation Test Workflow

Animal Preparation
(Albino Rabbit, shaved skin)

Application of Test Substance
(0.5g to ~6 cm² skin)

 4-Hour Exposure
(Covered with gauze patch)

 Removal of Substance
and Cleaning of Skin

 Observation & Scoring
(Erythema & Edema at 1, 24, 48, 72h, up to 14 days)

 Classification of Irritancy 

Click to download full resolution via product page
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Workflow for OECD Guideline 404 Dermal Irritation Test.

Combined Repeated Dose Toxicity Study with the
Reproduction/Developmental Toxicity Screening Test
(OECD Guideline 422)
This study provides information on general systemic toxicity as well as on male and female

reproductive performance.[1]

Test Animals: Rats are the recommended species. At least 10 animals of each sex per group

are used.[1]

Dosing: The test substance is administered daily in graduated doses to several groups of

males and females.[1] Dosing for males is for a minimum of four weeks, and for females

throughout the study (approximately 63 days).[1]

Mating: A "one male to one female" mating procedure is typically used.[1]

Observations: Clinical observations, body weight, food/water consumption, and estrous

cycles are monitored. Offspring are observed for viability, growth, and development.[1]

Pathology: Gross necropsy and histopathology are performed on parental animals and

offspring.[1]

Repeated Dose 90-Day Oral Toxicity Study in Rodents
(OECD Guideline 408)
This study provides information on the possible health hazards likely to arise from repeated

exposure over a prolonged period.[2][5]

Test Animals: The rat is the preferred species. At least 10 males and 10 females are used

per dose group.[2]

Dosing: The test substance is administered orally (via gavage, diet, or drinking water) daily

for 90 days at three or more dose levels.[2]
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Observations: Daily detailed clinical observations, weekly body weight and food consumption

measurements, and ophthalmological examinations are conducted.[2] Hematology, clinical

biochemistry, and urinalysis are performed at the end of the study.[2]

Pathology: All animals undergo a full gross necropsy, and histopathological examination of

organs and tissues is performed.[2]

Genotoxicity and Carcinogenicity
Genotoxicity: Benzoguanamine was not mutagenic in the Ames test (bacterial reverse

mutation assay).[9] A chromosome aberration test in vitro using Chinese hamster lung cells

was also negative.[3]

Carcinogenicity: A long-term carcinogenicity study in which Benzoguanamine was

administered in the diet to male rats and male and female mice for 18 months showed no

evidence of carcinogenic activity.[10]

Safe Handling and Storage
Engineering Controls

Use in a well-ventilated area.[5]

Provide appropriate exhaust ventilation at places where dust is formed.[3]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or

equivalent.[3]

Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices.[3]

Respiratory Protection: If engineering controls are not sufficient to maintain airborne

concentrations below exposure limits, a suitable respirator should be worn.

Body Protection: Wear appropriate protective clothing.[5]
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Storage
Keep container tightly closed in a dry and well-ventilated place.[3]

Store in a cool place.[3]

Store locked up.[8]

Separated from strong oxidants and food and feedstuffs.[5]

Safe Handling and Storage Logic

Handling Benzoguanamine

Engineering Controls
(Ventilation, Exhaust) Personal Protective Equipment

Eye/Face Protection Skin Protection Respiratory Protection

Storage

Storage Conditions
(Cool, Dry, Well-ventilated, Tightly closed)

Incompatible Materials
(Strong Oxidants)

Click to download full resolution via product page

Logical relationship for safe handling and storage of Benzoguanamine.

Emergency Procedures
First Aid Measures

If Inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[3]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3]
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In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[3]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[3]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides and

nitrogen oxides.[3]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[3]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains. Discharge into the environment must be avoided.[3]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[3]

Disposal Considerations
Dispose of surplus and non-recyclable solutions to a licensed disposal company.[3]

Dissolve or mix the material with a combustible solvent and burn in a chemical incinerator

equipped with an afterburner and scrubber.[3]

Waste material must be disposed of in accordance with national and local regulations.[3]

Signaling Pathways and Mechanism of Toxicity
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There is limited publicly available information specifically detailing the signaling pathways

affected by Benzoguanamine. As a triazine derivative, its toxicological effects may be related

to mechanisms observed with other compounds in this class, but further research is required to

elucidate the specific molecular targets and pathways for Benzoguanamine.

Conclusion
Benzoguanamine presents a moderate hazard profile, being harmful if swallowed and harmful

to aquatic life. The available toxicological data from studies following OECD guidelines indicate

a low potential for acute dermal and eye irritation, and it is not considered mutagenic or

carcinogenic based on the reviewed studies. Safe handling practices, including the use of

appropriate engineering controls and personal protective equipment, are essential to minimize

exposure. In case of accidental exposure, the recommended first aid measures should be

followed promptly. Proper disposal in accordance with regulations is crucial to prevent

environmental contamination. Further research is warranted to fully understand its mechanism

of toxicity and potential effects on specific cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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